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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B7885477 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

PPQ-102, a potent CFTR inhibitor. Given the absence of specific public data on the acute and

chronic toxicity of PPQ-102, this document adopts a conservative approach, treating the

compound as potentially hazardous. Adherence to these protocols is critical to ensure the

safety of all laboratory personnel.

I. Personal Protective Equipment (PPE) Protocol
When handling PPQ-102, especially in its solid form, a comprehensive PPE strategy is

mandatory to prevent inadvertent exposure through inhalation, skin contact, or eye contact.

The following table summarizes the recommended PPE for various laboratory operations

involving PPQ-102.
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Operation
Recommended Personal Protective

Equipment (PPE)

Handling Powder (weighing, aliquoting)

- NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) - Chemical-resistant

gloves (Nitrile, Neoprene, or Butyl rubber

recommended) - Disposable lab coat or gown -

Tightly fitting safety goggles

Preparing Solutions

- Work within a certified chemical fume hood -

Chemical-resistant gloves (Nitrile recommended

for incidental contact) - Lab coat - Safety

glasses with side shields

General Laboratory Work with Dilute Solutions
- Lab coat - Safety glasses with side shields -

Chemical-resistant gloves

Note: Always inspect gloves for signs of degradation or perforation before use. After handling

the compound, wash hands thoroughly with soap and water, even after wearing gloves.

II. Step-by-Step Handling and Operational Plan
A designated controlled area, such as a chemical fume hood, should be established for all work

involving PPQ-102.

A. Weighing and Aliquoting Solid PPQ-102:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within a chemical fume hood by laying down absorbent, disposable bench paper.

Handling: Use disposable weighing boats and spatulas to handle the powdered compound.

Exercise extreme care to avoid the generation of dust.

Cleaning: Following the procedure, wipe down all surfaces in the fume hood with a suitable

solvent (e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

B. Solution Preparation:
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Solvent Addition: Slowly add the solvent to the solid PPQ-102 to prevent splashing.

Labeling: Clearly label all containers with the compound name, concentration, solvent,

preparation date, and appropriate hazard warnings.

III. Disposal Plan
All waste generated from the handling of PPQ-102 must be treated as hazardous waste.

Solid Waste: All contaminated solid materials, including used gloves, weighing boats, paper

towels, and disposable lab coats, must be collected in a designated and clearly labeled

hazardous waste container.

Liquid Waste: All liquid waste containing PPQ-102 should be collected in a separate, clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container.

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

IV. Emergency Procedures
Ensure that all personnel are familiar with the location and operation of emergency equipment,

including safety showers, eyewash stations, and fire extinguishers. In case of accidental

exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Eye Contact: Flush the eyes with water for at least 15 minutes at an eyewash station.

Inhalation: Move to a well-ventilated area.

Ingestion: Do not induce vomiting.
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In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor.

PPE Selection Workflow for Handling PPQ-102
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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